Cas no 2580223-61-4 (2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid)

• Product Name: 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid
• CAS No: 2580223-61-4
• MF: C₁₈H₁₈FN₃O₄
• MW: 359.351627826691
• CID: 5664356
• PubChem ID: 165890801
• Update Time: 2025-10-28

2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580223-61-4
• 2-{4-[(benzyloxy)carbonyl]piperazin-1-yl}-5-fluoropyridine-3-carboxylic acid
• EN300-27726050
• 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C18H18FN3O4/c19-14-10-15(17(23)24)16(20-11-14)21-6-8-22(9-7-21)18(25)26-12-13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2,(H,23,24)
• InChI Key： USPWWCUTLHMVSB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(=O)O)=C1)N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 359.12813423g/mol
• Monoisotopic Mass: 359.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83Ų

Additional information on 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid

Introduction to 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid (CAS No. 2580223-61-4)

2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid, identified by the CAS number 2580223-61-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly its piperazine and fluoropyridine moieties, contribute to its unique chemical and pharmacological properties.

Thebenzyloxycarbonyl group attached to the piperazine ring not only enhances the stability of the molecule but also serves as a protective group in synthetic chemistry. This feature is particularly useful in multi-step synthetic pathways where selective protection and deprotection are critical. The presence of thefluoropyridine moiety introduces additional electronic and steric properties, which can influence the molecule's interactions with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and cardiovascular diseases. The piperazine scaffold is particularly relevant in this context, as it is a common structural motif found in many bioactive molecules, including antipsychotics, antidepressants, and anticonvulsants. The incorporation of a fluorine atom into the pyridine ring further enhances the compound's potential as a pharmacophore, as fluorinated pyridines have been shown to improve oral bioavailability and binding affinity to biological receptors.

The2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid structure has been explored in several preclinical studies for its potential applications in medicinal chemistry. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify novel therapeutic targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in various disease pathways. Additionally, its ability to cross the blood-brain barrier has been a point of interest, as it could be developed into treatments for central nervous system disorders.

The synthesis of2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid involves several key steps that highlight the importance of advanced synthetic methodologies. The introduction of thebenzyloxycarbonyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the fluorination step at the 5-position of the pyridine ring demands specialized equipment and reagents to achieve regioselectivity. These synthetic challenges underscore the need for expertise in organic chemistry and process development.

In terms of pharmacological activity, preliminary studies have demonstrated that derivatives of this compound may possess desirable properties for drug development. For example, modifications to the piperazine ring can alter binding affinities and selectivity profiles, while changes to the fluoropyridine moiety can influence metabolic stability. Such findings are crucial for optimizing lead compounds into viable drug candidates. Furthermore, computational modeling techniques have been employed to predict how different structural modifications might affect biological activity, providing a rational framework for further design iterations.

TheCAS No. 2580223-61-4 identifier ensures that researchers can reliably access and reference this compound in their work. As part of good laboratory practices (GLP), maintaining accurate documentation of chemical substances is essential for reproducibility and regulatory compliance. The availability of high-quality starting materials like2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid facilitates efficient drug discovery pipelines by reducing time-to-market for new therapeutics.

The broader significance of this compound lies in its contribution to advancing our understanding of structure-activity relationships (SAR) in medicinal chemistry. By studying molecules like2-{4-(benzyloxy)carbonylpiperazin-1-yl}-5-fluoropyridine-3-carboxylic acid, researchers can gain insights into how specific functional groups influence biological outcomes. These insights are invaluable for designing next-generation drugs with improved efficacy, safety profiles, and patient compliance.

(CAS No. 2580223-61-4) is poised to play a pivotal role in ongoing research efforts aimed at addressing unmet medical needs. As methodologies for drug discovery continue to evolve—incorporating artificial intelligence (AI), high-throughput screening (HTS), and other innovative approaches—the potential applications of such versatile intermediates will only expand.